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An In-Depth Technical Guide to 5-Chloro-6-methoxynicotinic acid

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 5-Chloro-6-methoxynicotinic
acid, a key heterocyclic building block. Designed for researchers, chemists, and professionals

in drug development, this document delves into its molecular characteristics, physicochemical

properties, synthesis, and applications, grounding all information in authoritative data.

Introduction and Strategic Importance
5-Chloro-6-methoxynicotinic acid is a substituted pyridinecarboxylic acid derivative. Its

strategic importance lies in its utility as a versatile intermediate in the synthesis of complex

organic molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] The

presence of multiple functional groups—a carboxylic acid, a chloro substituent, and a methoxy

group on a pyridine ring—offers a rich platform for chemical modification, enabling the

construction of diverse molecular architectures. This guide aims to provide a detailed

characterization of this compound to support its effective application in research and

development.
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The structural integrity and physicochemical profile of a molecule are foundational to its

reactivity and application. 5-Chloro-6-methoxynicotinic acid's structure is defined by a

pyridine ring substituted at the 3-position with a carboxylic acid group, at the 5-position with a

chlorine atom, and at the 6-position with a methoxy group.

Molecular Structure
The two-dimensional chemical structure of 5-Chloro-6-methoxynicotinic acid is depicted

below.
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Caption: 2D structure of 5-Chloro-6-methoxynicotinic acid.
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A molecule's behavior in a chemical or biological system is dictated by its physical and

chemical properties. The key computed properties for 5-Chloro-6-methoxynicotinic acid are

summarized in the table below, providing a quantitative basis for predicting its behavior.

Property Value Source

Molecular Formula C₇H₆ClNO₃ ECHEMI[3]

Molecular Weight 187.58 g/mol ECHEMI[3]

Exact Mass 187.003616 Da ECHEMI[3]

CAS Number 884494-85-3 ECHEMI[3]

IUPAC Name
5-Chloro-6-methoxypyridine-3-

carboxylic acid
ECHEMI[3]

XLogP3 1.3 - 2.1 ECHEMI[3]

Hydrogen Bond Donor Count 1 ECHEMI[3]

Hydrogen Bond Acceptor

Count
4 ECHEMI[3]

Rotatable Bond Count 2 ECHEMI[3]

Topological Polar Surface Area 59.4 Å² ECHEMI[3]

Complexity 176 ECHEMI[3]

Synthesis and Reactivity
Understanding the synthesis of 5-Chloro-6-methoxynicotinic acid is crucial for its

procurement and application. It is typically used as an intermediate in multi-step synthetic

sequences. For instance, it serves as a precursor for the synthesis of its corresponding methyl

ester, methyl 5-chloro-6-methoxynicotinate.[4]

General Synthesis Workflow
A common application of 5-Chloro-6-methoxynicotinic acid involves its conversion to an acid

chloride, a highly reactive intermediate, which can then be used in subsequent reactions. A

generalized workflow for this conversion is outlined below.
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Caption: Generalized workflow for the conversion of the acid to other derivatives.

Applications in Synthesis
The primary application of 5-Chloro-6-methoxynicotinic acid is as a building block in organic

synthesis, particularly for creating pharmaceutical and agrochemical compounds.[1][2] Its

structure is a key component in the synthesis of various biologically active molecules.

Pharmaceutical Intermediates: It is a crucial intermediate for synthesizing more complex

active pharmaceutical ingredients (APIs). The pyridine core is a common scaffold in

medicinal chemistry.[1]

Agrochemicals: The compound is used to synthesize herbicides and plant growth regulators,

where the specific substitution pattern on the pyridine ring contributes to selective biological

activity.[2]

Heterocyclic Chemistry Research: Due to its reactive functional groups, it is widely used in

research settings for the design and synthesis of novel heterocyclic compounds.[2]

Analytical Characterization
The identity and purity of 5-Chloro-6-methoxynicotinic acid are confirmed using standard

analytical techniques.

Liquid Chromatography-Mass Spectrometry (LC-MS): This is a primary technique for

verifying the molecular weight and purity of the compound. The mass spectrometer will

detect the protonated molecule [M+H]⁺ corresponding to its exact mass.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the molecular structure by analyzing the chemical shifts and coupling constants of

the protons and carbons in the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic

vibrations of the functional groups present, such as the C=O of the carboxylic acid and the

C-Cl and C-O bonds.
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Proper handling of 5-Chloro-6-methoxynicotinic acid is essential in a laboratory setting.

According to its GHS classifications, it is an irritant.

Hazard Statements:

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

Always consult the material safety data sheet (MSDS) before handling this chemical.

Conclusion
5-Chloro-6-methoxynicotinic acid is a valuable and versatile chemical intermediate. Its well-

defined molecular structure and predictable reactivity make it a reliable building block for the

synthesis of a wide range of target molecules in the pharmaceutical and agrochemical sectors.

A thorough understanding of its properties, as outlined in this guide, is fundamental to

leveraging its full potential in research and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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